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Compound of Interest

Compound Name: 4-Benzyloxyphenylhydrazine

Cat. No.: B1269750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of 4-benzyloxyphenylhydrazine hydrochloride. It includes a summary of its

quantitative data, detailed experimental protocols for its synthesis, and general methodologies

for the determination of its key physical properties.

Core Physical and Chemical Properties
4-Benzyloxyphenylhydrazine hydrochloride is a versatile chemical intermediate. A summary

of its key physical and chemical properties is presented below.
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Property Value Source(s)

Chemical Name
4-Benzyloxyphenylhydrazine

hydrochloride
[1]

CAS Number 52068-30-1 [1][2][3][4]

Molecular Formula C₁₃H₁₅ClN₂O [1][2][3]

Molecular Weight 250.72 g/mol [1][2][4][5]

Appearance

Cream to brown fluffy powder;

White to Yellow to Brown to

Red or Gray Solid

[1]

Melting Point 187-189 °C [1][4]

Boiling Point
395.8 °C at 760 mmHg

(Predicted)
[6]

Solubility

Moderately soluble (Predicted

Log S: -4.76); 0.00437 mg/mL

(Predicted)

[7]

Purity Typically ≥95% [2][3]

Spectroscopic Data
Characterization of 4-benzyloxyphenylhydrazine hydrochloride is typically achieved through

various spectroscopic methods.[1]

Infrared (IR) Spectroscopy (ATR, pure): νmax 3232, 2906 (br), 2693, 1568, 1508, 1242, 1177

cm⁻¹[1][8]

¹H Nuclear Magnetic Resonance (NMR) (DMSO-d₆, 600 MHz): δ 10.11 (bs, 3H), 7.44-7.40

(m, 2H), 7.40-7.35 (m, 2H), 7.33-7.29 (m, 1H), 7.01-6.93 (m, 4H), 5.05 (s, 2H)[1][8]

¹³C Nuclear Magnetic Resonance (NMR) (DMSO-d₆, 150 MHz): δ 153.7, 139.1, 137.3,

128.5, 128.4, 128.3, 127.9, 127.7, 127.5, 117.1, 116.9, 115.5, 115.3, 69.5[1][8]
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High-Resolution Mass Spectrometry (HRMS) (EI): m/z calculated for C₁₃H₁₄N₂O [M-HCl]⁺:

214.1106, found: 214.1110[1][8]

Experimental Protocols
Synthesis of 4-Benzyloxyphenylhydrazine
Hydrochloride
The synthesis of 4-benzyloxyphenylhydrazine hydrochloride is typically achieved through the

diazotization of 4-benzyloxyaniline hydrochloride followed by reduction with tin(II) chloride.[1][8]

Materials:

4-Benzyloxyaniline hydrochloride

Sodium nitrite (NaNO₂)

Tin(II) chloride (SnCl₂)

Concentrated Hydrochloric acid (HCl)

Water (H₂O)

Ether (Et₂O)

Procedure:

A solution of 4-benzyloxyaniline hydrochloride (e.g., 3.00 g, 12.5 mmol) in water (e.g., 25

mL) is prepared in a reaction flask and stirred at 0 °C for 10 minutes.[1][8]

A solution of sodium nitrite (e.g., 852 mg, 12.3 mmol) in water (e.g., 6 mL) is added dropwise

to the reaction mixture over 15 minutes, maintaining the temperature at 0 °C.[1][8]

The reaction mixture is stirred for an additional 15 minutes at 0 °C.[1][8]

A solution of tin(II) chloride (e.g., 6.40 g, 33.1 mmol) in concentrated aqueous HCl (e.g., 7.5

mL) is then added dropwise to the mixture.[8]
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The reaction is stirred at 0 °C for 1 hour.[1][8]

The resulting off-white precipitate is collected by filtration, washed with water, and then

triturated with ether to yield the final product.[1][8]
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Synthesis of 4-Benzyloxyphenylhydrazine Hydrochloride

Diazotization

Reduction

Work-up

4-Benzyloxyaniline HCl in H₂O at 0°C

Add NaNO₂ solution dropwise

Stir for 15 min at 0°C

Add SnCl₂ in conc. HCl dropwise

Diazonium salt intermediate

Stir for 1 hr at 0°C

Filter precipitate

Wash with H₂O

Triturate with Ether

4-Benzyloxyphenylhydrazine HCl

Click to download full resolution via product page

Caption: Synthesis workflow for 4-benzyloxyphenylhydrazine hydrochloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1269750?utm_src=pdf-body-img
https://www.benchchem.com/product/b1269750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Physical Properties: General
Methodologies
While specific experimental protocols for the determination of the physical properties of this

particular compound are not detailed in the cited literature, standard laboratory procedures are

applicable.

Melting Point Determination:

The melting point is determined using a capillary melting point apparatus. A small, dry sample

of the compound is packed into a capillary tube, which is then placed in the apparatus. The

temperature is gradually increased, and the range from which the substance first begins to melt

until it is completely liquid is recorded.

Solubility Determination:

Qualitative solubility can be determined by adding a small amount of the solute to a known

volume of a solvent at a specific temperature. The mixture is agitated, and the substance is

observed for dissolution. For quantitative analysis, a saturated solution is prepared, and the

concentration of the dissolved solute is determined by a suitable analytical method, such as

UV-Vis spectroscopy or gravimetric analysis after solvent evaporation.

Applications in Research and Development
4-Benzyloxyphenylhydrazine hydrochloride is a key starting material in various organic

syntheses. It is notably used in the Fischer indole synthesis to create complex heterocyclic

structures, which are prevalent in many pharmaceutically active compounds.[9] Its utility as a

building block for the synthesis of intermediates for drugs like bazedoxifene highlights its

importance in drug discovery and development.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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